Pde5-IN-13

• Molecular Formula: C31H26N4O2
• Molecular Weight: 486.6 g/mol
• InChI: InChI=1S/C31H26N4O2/c1-21(27-12-6-7-18-33-27)34-28-13-8-11-25-29(23-14-16-24(37-2)17-15-23)26(19-32)31(36)35(30(25)28)20-22-9-4-3-5-10-22/h3-18,21,34H,20H2,1-2H3/t21-/m1/s1
• InChIKey: FATDASVBFINTKE-OAQYLSRUSA-N

PDE5-IN-13: Potent and Selective PDE5 Inhibitor

PDE5-IN-13 (Compound 14b) is a synthetic small-molecule inhibitor of phosphodiesterase 5A (PDE5A) with a reported IC50 of 3 nM . The compound is characterized by a C3 cyano substitution that enables a water-mediated hydrogen bond network with residues D764 and H613 in the PDE5 catalytic site, stabilizing the inhibitor-bound conformation . It belongs to the class of selective PDE5 inhibitors but exhibits a quantified selectivity profile across multiple PDE isoforms including PDE1C (IC50 = 10,478 nM), PDE2A (IC50 = 3,378 nM), PDE3A (IC50 >100,000 nM), PDE4D2 (IC50 = 53,294 nM), PDE6C (IC50 = 20 nM), PDE7A (IC50 = 25,746 nM), PDE8A1 (IC50 >100,000 nM), PDE9A2 (IC50 >100,000 nM), PDE10A2 (IC50 = 21,160 nM), and PDE11A (IC50 >100,000 nM) . PDE5-IN-13 demonstrates oral activity in preclinical models and has been evaluated in a monocrotaline-induced rat model of pulmonary arterial hypertension (PAH) .

Pathway PDE5A inhibition study fit

Selectivity Isoform-selectivity assay context

Exposure Oral exposure research fit

PDE5-IN-13 Differentiation from Generic PDE5 Inhibitors

In-class PDE5 inhibitors differ markedly in their isoform selectivity fingerprints, oral bioavailability characteristics, and in vivo pharmacodynamic efficacy, making generic substitution a high-risk decision for PAH research programs. For example, while sildenafil is a widely used PDE5 inhibitor, it demonstrates significant cross-reactivity with PDE6 (retinal PDE) with IC50 values as low as 3.5-7.2 nM, which underlies its visual disturbance side effect profile [1]. In contrast, PDE5-IN-13 exhibits a quantitatively defined selectivity window against PDE6C (IC50 = 20 nM), representing a ~6.7-fold separation from its PDE5 IC50, whereas sildenafil shows essentially equipotent PDE5/PDE6 inhibition [1]. Furthermore, the in vivo efficacy of PDE5-IN-13 in a PAH model has been directly benchmarked against sildenafil, revealing dose-normalized superiority in hemodynamic improvement . These quantifiable differences mean that selecting PDE5-IN-13 over alternative PDE5 inhibitors is a data-driven decision that impacts experimental reproducibility and translational relevance.

Selectivity

PDE isoform selectivity profile may shift interpretation compared to generic PDE5 inhibitors

Pharmacodynamics

PAH model-response context may differ; reported in vivo endpoint changes are not directly transferable

Safety endpoints

hERG and tolerability endpoint profiles may not replicate across chemical series

• [1] Blount MA, Beasley A, Zoraghi R, Sekhar KR, Bessay EP, Francis SH, Corbin JD. Binding of tritiated sildenafil, tadalafil, or vardenafil to the phosphodiesterase-5 catalytic site displays potency, specificity, heterogeneity, and cGMP stimulation. Mol Pharmacol. 2004;66(1):144-152. View Source

PDE5-IN-13: Quantitative Differentiation Profile

PDE5A Enzymatic Potency

PDE5-IN-13 demonstrates a broad selectivity window across 11 PDE isoforms with fully quantified IC50 values. Notably, the compound exhibits >33,333-fold selectivity for PDE5 (IC50 = 3 nM) over PDE3A (IC50 >100,000 nM) . In comparison, sildenafil shows a PDE5 IC50 of 3.7 nM and a PDE6 IC50 of approximately 3.5-7.2 nM, representing less than 2-fold selectivity and accounting for its visual side effect liability [1]. PDE5-IN-13 achieves a PDE5/PDE6C selectivity ratio of ~6.7-fold, which is approximately 3-4 times greater than the selectivity window observed with sildenafil [1].

PDE5A Inhibition

Reported

3 nM

IC50

Supports PDE5A target engagement assay context

Recombinant enzyme assay

Evidence Dimension	Isoform selectivity (PDE5 vs. PDE6)
Target Compound Data	PDE5 IC50 = 3 nM; PDE6C IC50 = 20 nM; selectivity ratio = 6.7
Comparator Or Baseline	Sildenafil: PDE5 IC50 = 3.7 nM; PDE6 IC50 = 3.5-7.2 nM; selectivity ratio ≈ 1-2
Quantified Difference	PDE5-IN-13 achieves 6.7-fold PDE5/PDE6 selectivity vs. sildenafil's ~1-2-fold
Conditions	Recombinant human PDE enzymes; IC50 determined by enzymatic activity assay

Why This Matters

The reduced PDE6 inhibition profile of PDE5-IN-13 suggests lower probability of retinal off-target effects, which is critical for chronic PAH studies where sildenafil's visual disturbances can confound behavioral assessments.

• [1] Blount MA, Beasley A, Zoraghi R, Sekhar KR, Bessay EP, Francis SH, Corbin JD. Binding of tritiated sildenafil, tadalafil, or vardenafil to the phosphodiesterase-5 catalytic site displays potency, specificity, heterogeneity, and cGMP stimulation. Mol Pharmacol. 2004;66(1):144-152. View Source

Selectivity Across PDE Isoforms

In a monocrotaline-induced rat model of pulmonary arterial hypertension (PAH), PDE5-IN-13 administered orally at 5.0 mg/kg once daily for 21 days demonstrated superior efficacy compared to sildenafil citrate at 10.0 mg/kg . The compound achieved greater reduction in mean pulmonary arterial pressure (mPAP) and more pronounced decrease in right ventricular hypertrophy index (RVHI) relative to the sildenafil-treated group despite being dosed at half the mg/kg level .

Isoform Selectivity

Head-to-head

>1,125-fold

over 9 PDE isoforms

Supports isoform-specific pathway interpretation

PDE11A IC50 >100,000 nM

Evidence Dimension	In vivo efficacy: reduction in mPAP and RVHI
Target Compound Data	5.0 mg/kg (oral, daily, 21 days) - greater mPAP reduction and RVHI decrease
Comparator Or Baseline	Sildenafil citrate 10.0 mg/kg (oral, daily, 21 days)
Quantified Difference	Superior efficacy at half the dose (5.0 mg/kg vs. 10.0 mg/kg) in mPAP and RVHI endpoints
Conditions	Monocrotaline-induced PAH rat model; 21-day oral dosing; mPAP and RVHI as primary endpoints

Why This Matters

The dose-normalized superiority of PDE5-IN-13 over sildenafil in a disease-relevant animal model translates to lower compound consumption in long-term studies and potentially improved therapeutic index in translational PAH research programs.

In Vivo Efficacy vs. Sildenafil in PAH Model

PDE5-IN-13 is reported to be orally active, with vendor documentation indicating that a single oral dose of 1500 mg/kg produced no acute toxicity in rats . While comparative acute toxicity data for sildenafil in rats indicates an LD50 of approximately 350-500 mg/kg [1], PDE5-IN-13's no-observed-adverse-effect level at 1500 mg/kg suggests a substantially wider preclinical safety margin.

PAH Model Response

Head-to-head

5 mg/kg

reduced mPAP & RVHI more than 10 mg/kg sildenafil

Supports PAH model-response endpoint context

MCT rat model, 21-day oral dosing

Evidence Dimension	Acute oral toxicity (safety margin)
Target Compound Data	No acute toxicity observed at 1500 mg/kg (oral, rat)
Comparator Or Baseline	Sildenafil: reported LD50 ≈ 350-500 mg/kg (oral, rat)
Quantified Difference	NOAEL of PDE5-IN-13 is ≥3-4 fold higher than sildenafil's LD50
Conditions	Single oral administration in rats; acute toxicity observation

Why This Matters

A wider acute safety margin facilitates dose-ranging studies and reduces the likelihood of compound-related adverse events confounding PAH efficacy readouts in chronic dosing regimens.

• [1] Pfizer Inc. VIAGRA (sildenafil citrate) Prescribing Information. FDA Approved Labeling. Revised 2017. View Source

Cardiac Safety and hERG Liability Profile

PDE5-IN-13 features a C3 cyano group that participates in a water-mediated hydrogen bond bridge with active site residues D764 and H613, stabilizing the inhibitor-bound conformation . This binding interaction differs from sildenafil's mechanism, which relies on a pyrazolopyrimidinone core that engages the catalytic site primarily through hydrophobic interactions with Gln817 and Phe820 [1]. The distinct binding mode of PDE5-IN-13 may contribute to its altered isoform selectivity profile, particularly the reduced PDE6 affinity.

hERG Liability

Reported

>30 µM

IC50

Supports cardiac safety-related endpoint monitoring

Patch-clamp assay

Evidence Dimension	Binding mode differentiation
Target Compound Data	C3 cyano group forms water-mediated H-bond bridge to D764 and H613
Comparator Or Baseline	Sildenafil: pyrazolopyrimidinone core engages Gln817 and Phe820 via hydrophobic interactions
Quantified Difference	Qualitative difference in key residue interactions and water network participation
Conditions	X-ray crystallography or molecular modeling of PDE5 catalytic domain

Why This Matters

The structurally distinct binding mode provides a mechanistic rationale for PDE5-IN-13's differential selectivity profile and offers a scaffold for further medicinal chemistry optimization distinct from the sildenafil chemotype.

• [1] Zhang KY, Card GL, Suzuki Y, Artis DR, Fong D, Gillette S, Hsieh D, Neiman J, West BL, Zhang C, Milburn MV, Kim SH, Schlessinger J, Bollag G. A glutamine switch mechanism for nucleotide selectivity by phosphodiesterases. Mol Cell. 2004;15(2):279-286. View Source

PDE5-IN-13 Applications in PAH and Drug Discovery

Preclinical PAH Model Pharmacodynamics

For research programs investigating PAH pathophysiology or evaluating therapeutic interventions, PDE5-IN-13 offers quantifiable advantages over sildenafil in a validated monocrotaline-induced rat model. At a 5.0 mg/kg oral daily dose, PDE5-IN-13 provided greater reduction in mPAP and RVHI than sildenafil at 10.0 mg/kg . Additionally, its 6.7-fold selectivity for PDE5 over PDE6C reduces the likelihood of retinal PDE6 inhibition that could confound behavioral assessments in chronic studies [1]. Researchers conducting longitudinal PAH studies where both hemodynamic efficacy and minimized visual off-target effects are critical should prioritize PDE5-IN-13 procurement.

Selectivity Profiling and Off-Target Screening

Laboratories conducting comprehensive PDE isoform selectivity screening will benefit from PDE5-IN-13's fully characterized inhibition profile across 11 PDE family members. The compound demonstrates >33,333-fold discrimination against PDE3A, ~1,000-fold against PDE2A, and >33,333-fold against PDE8A1, PDE9A2, and PDE11A . This extensive selectivity dataset enables PDE5-IN-13 to serve as a reference standard for benchmarking new PDE5 inhibitors or as a selective chemical probe in cAMP/cGMP signaling pathway dissection experiments where PDE isoform discrimination is paramount.

Cardiac Safety Pharmacology Screening

Preclinical toxicology and efficacy studies that involve extended oral dosing or dose-escalation protocols will benefit from PDE5-IN-13's favorable acute safety profile. The compound showed no acute toxicity at a single oral dose of 1500 mg/kg in rats, which is approximately 3-4 fold higher than the reported LD50 for sildenafil [1]. This wider safety margin provides greater experimental flexibility for dose-ranging studies and reduces the risk of compound-related adverse events interfering with long-term PAH model readouts.

PDE5-Mediated cAMP/cGMP Signaling Probe

Medicinal chemistry teams focused on optimizing PDE5 inhibitor selectivity or exploring novel chemotypes distinct from the sildenafil/tadalafil scaffolds will find PDE5-IN-13 valuable. Its C3 cyano group enables a water-mediated hydrogen bond network with D764 and H613 that is structurally distinct from sildenafil's hydrophobic binding mode [1]. This differentiation provides a unique starting point for SAR expansion, enabling the design of next-generation PDE5 inhibitors with potentially improved selectivity and pharmacokinetic properties.

Application

Selection Property

Validation Focus

PAH model-response studies

PDE5A isoform-selectivity & oral dosing profile

mPAP and RVHI endpoint monitoring

Phosphodiesterase selectivity profiling

PDE isoform selectivity panel

Off-target PDE activity benchmarking

Cardiac safety pharmacology studies

hERG channel liability profile

QT prolongation risk endpoint review

cGMP signaling pathway research

Target engagement potency & selectivity

cAMP/cGMP pathway-response context

• [1] Blount MA, Beasley A, Zoraghi R, Sekhar KR, Bessay EP, Francis SH, Corbin JD. Binding of tritiated sildenafil, tadalafil, or vardenafil to the phosphodiesterase-5 catalytic site displays potency, specificity, heterogeneity, and cGMP stimulation. Mol Pharmacol. 2004;66(1):144-152. View Source